Cas no 675602-93-4 (2,3,5-Trifluoro-4-(trifluoromethyl)pyridine)

• Product Name: 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine
• CAS No: 675602-93-4
• MF: C₆HF₆N
• MW: 201.069262266159
• MDL: MFCD03840202
• CID: 92983
• PubChem ID: 24884485
• Update Time: 2025-11-06

2,3,5-Trifluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine
• 2,3,5-TRIFLUORO-4-(TRIFLUOROMETHYL)PYRIDINE, 97
• Pyridine, 2,3,5-trifluoro-4-(trifluoromethyl)-
• 7-[[(4-fluorophenyl)methyl]amino]-8-methylnonan-1-oicacid
• FS-6042
• MLFFFTHLIOLZFO-UHFFFAOYSA-N
• 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine, 97%
• 217959-89-2
• Pyridine, 2,3,5-trifluoro-4-methyl-6-[[5-(trifluoromethyl)-3-thienyl]oxy]-
• FT-0694508
• SCHEMBL12412354
• DTXSID20382335
• 675602-93-4
• CS-0315681
• 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine,97
• J-506890
• MFCD03840202
• AKOS005254915
• BBL102272
• STL556071
• DB-073898

• MDL： MFCD03840202
• Inchi： 1S/C6HF6N/c7-2-1-13-5(9)4(8)3(2)6(10,11)12/h1H
• InChI Key： MLFFFTHLIOLZFO-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1F)F)F)(F)F

Computed Properties

• Exact Mass: 201.00133
• Monoisotopic Mass: 201.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.576 g/mL at 25 °C
• Boiling Point: 102-104 °C
• Flash Point: Fahrenheit: 93.2 ° f
  Celsius: 34 ° c
  
• Refractive Index: n20/D 1.383
• PSA: 12.89
• LogP: 2.51770
• Solubility: Insoluble in water

2,3,5-Trifluoro-4-(trifluoromethyl)pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 1992 6.1(3) / PGIII
• WGK Germany：3
• Hazard Category Code： 10-25-36/37/38
• Safety Instruction： 26-45
• Hazardous Material Identification：
• PackingGroup：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine

Recent Advances in the Application of 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine (CAS: 675602-93-4) in Chemical Biology and Pharmaceutical Research

2,3,5-Trifluoro-4-(trifluoromethyl)pyridine (CAS: 675602-93-4) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its high electronegativity and lipophilicity, serves as a versatile building block in the synthesis of bioactive molecules. Recent studies have explored its utility in drug design, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of multiple fluorine atoms enhances its metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that incorporating this fluorinated pyridine moiety into the inhibitor's structure significantly improved its selectivity and potency against mutant EGFR variants, which are often resistant to conventional therapies. The study highlighted the compound's ability to form strong hydrogen bonds and hydrophobic interactions with the target protein, thereby enhancing drug efficacy.

In addition to its applications in oncology, 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine has shown promise in the development of agrochemicals. A recent report in Pest Management Science detailed its use as a key intermediate in the synthesis of next-generation herbicides. The compound's fluorine-rich structure contributes to its high bioavailability and environmental stability, addressing some of the limitations of current agrochemicals. Field trials indicated that derivatives of this pyridine exhibited superior herbicidal activity with reduced toxicity to non-target organisms.

Another area of active research involves the use of 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine in positron emission tomography (PET) imaging. A 2024 study in Chemical Communications described the synthesis of fluorine-18 labeled analogs of this compound for use as radiotracers. The researchers found that the labeled derivatives exhibited excellent blood-brain barrier penetration and high target specificity, making them suitable for imaging neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine. Recent advancements in flow chemistry and catalytic fluorination techniques have addressed some of these issues, as reported in Organic Process Research & Development. These innovations have enabled more efficient and cost-effective production of the compound, paving the way for its broader adoption in industrial and academic settings.

In conclusion, 2,3,5-Trifluoro-4-(trifluoromethyl)pyridine (CAS: 675602-93-4) represents a highly versatile and valuable compound in chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore its potential to drive innovation in drug discovery, agrochemical development, and diagnostic imaging. Future research should focus on optimizing its synthesis, exploring new derivatives, and expanding its therapeutic and industrial applications.